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Verosudil is a small molecule drug classified as a Rho-associated kinase (ROCK) inhibitor. Its primary

known application is in ophthalmology, specifically for investigating the treatment of glaucoma and ocular

hypertension [1] [2].

Drug Type: Small molecule [1]

Synonyms: Verosudil (USAN/INN), Verosudil Hydrochloride, AR-12286 [1]
Molecular Formula: C₁₇H₁₇N₃O₂S [1] [2]

CAS Registry: 1414854-42-4 [1] [2]
Mechanism of Action: Potent and equal inhibitor of ROCK1 and ROCK2 isoforms [2]

Development Status: Has reached Phase 3 clinical trials for Ocular Hypertension. It has also been
investigated for Glaucoma and Open-Angle Glaucoma in Phase 2 trials [1].

Quantitative Biochemical and Cellular Data

The following table summarizes available experimental data on Verosudil's activity and effects. Please note

that some comparative data for other inhibitors is not available in the search results.
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Parameter
Verosudil (AR-
12286)

Netarsudil
(AR-13324)

Ripasudil Fasudil

ROCK1 Inhibition
(Ki)

2 nM [2] Information

missing

Information

missing

Information

missing

ROCK2 Inhibition
(Ki)

2 nM [2] Information

missing

Information

missing

Information

missing

Selectivity
(ROCK2/ROCK1)

1-fold (equal

potency) [2]

Information

missing

Information

missing

Information

missing

Other Kinase
Inhibition (Ki)

PKA (69 nM), PKCT

(9322 nM), MRCKA
(28 nM), CAM2A

(5855 nM) [2]

Information

missing

Information

missing

Information

missing

Cellular Effect
(IC50)

Disruption of actin

stress fibers in HTM
cells: 818 nM [2]

Information

missing

Information

missing

Information

missing

In Vivo Model (IOP
Reduction)

Effective in Dutch
rabbits and

Formosan rock
monkeys [2]

Information
missing

Information
missing

Information
missing

Primary Indication Glaucoma & Ocular
Hypertension

(Phase 3) [1] [2]

Glaucoma
(FDA-

approved) [3]
[4]

Glaucoma &
Ocular

Hypertension
(Approved in

Japan) [4]

Cerebral
Vasospasm

(Approved in
China/Japan) [5]

[3]

Experimental Protocols from Research Context

While detailed protocols for Verosudil-specific experiments are not fully available in the search results, the

following methodologies are reported in related studies on ROCK inhibitors.
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In Vitro Kinase Inhibition Assay: Verosudil's inhibitory constant (Ki) was determined against

ROCK1, ROCK2, and other kinases. The Ki value represents the concentration required to occupy
50% of the enzyme's active sites, with lower values indicating more potent inhibition [2].

Cellular Actin Staining Assay:
Cell Culture: Primary porcine trabecular meshwork (PTM) cells or immortalized human

trabecular meshwork (HTM) cells are cultured.
Compound Treatment: Cells are treated with Verosudil across a concentration range (e.g.,

0.001-100 μM) for a set duration (e.g., 6 hours).
Fixation and Staining: Cells are fixed and stained with fluorescently-labeled phalloidin to

visualize filamentous actin (F-actin) stress fibers.
Analysis: Stress fiber length or density is quantified using fluorescence microscopy. The IC50

is the concentration that reduces stress fibers by 50% [2].
In Vivo Intraocular Pressure (IOP) Model:

Animal Models: Use normotensive Dutch rabbits or Formosan rock monkeys, or induce ocular
hypertension in mice with dexamethasone (SIOH model).

Dosing: Administer Verosudil as an eye drop (e.g., 10-30 μL) once or twice daily.
IOP Measurement: Measure IOP using a tonometer at various time points post-administration

to assess the magnitude and duration of IOP reduction [2].

ROCK Inhibition Signaling Pathway

The following diagram illustrates the core signaling pathway regulated by ROCK and the point of action for

inhibitors like Verosudil.
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Competitive Landscape of ROCK Inhibitors

The ROCK inhibitor market shows distinct segments and key players, with Verosudil positioned in the

ophthalmology R&D pipeline.

Market Context: The global Rho-kinase inhibitor drugs market is projected to grow significantly,
driven primarily by the high prevalence of glaucoma [3] [6]. North America is the largest market, but

Asia-Pacific shows high growth potential [6].
Key Marketed and R&D Compounds:
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Netarsudil: FDA-approved for glaucoma, marketed as Rhopressa [3] [4]. It is also being

investigated for enhancing human corneal endothelial cell culture and wound healing [4].
Ripasudil: Approved in Japan for glaucoma and ocular hypertension [4]. Used off-label to

enhance autologous regeneration of the corneal endothelium [4].
Fasudil: An early ROCK inhibitor approved in China and Japan for cerebral vasospasm [5] [3].

Strategic Positioning of Verosudil: While approved ROCK inhibitors target IOP reduction, research
indicates potential for ROCK inhibitors in corneal endothelial regeneration [4]. This represents a

significant unmet medical need and a potential strategic direction for Verosudil's development beyond
its primary IOP-lowering effect.

Key Industry Players: The competitive landscape includes companies like Kowa Pharmaceuticals,
Senju Pharmaceutical, Novartis, Aerie Pharmaceuticals (now Alcon), and Redx Pharma [3] [6].

Research and Development Implications

Verosudil's Profile: Its high potency and equal inhibition of ROCK1/2 make it a strong candidate for
pathologies where both isoforms are implicated [2]. Its potential in corneal endothelial regeneration

warrants further exploration [4].
Market Opportunities: Beyond glaucoma, ROCK inhibitors have emerging potential in oncology,
neurodegenerative diseases (like Alzheimer's), and other fibrotic conditions, representing future
growth vectors [3] [7].

Considerations for Comparison: A complete comparative guide requires data on
pharmacokinetics, specific side-effect profiles, and head-to-head clinical trial results, which

are not fully available in the current search results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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